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Abstract

The hygroscopic nature of an active pharmaceutical ingredient (API) is a critical attribute that
significantly influences its stability, processing, and overall therapeutic efficacy. This technical
guide provides a comprehensive analysis of the hygroscopicity of various solid-state forms of
BMS-817399, a former candidate for the treatment of rheumatoid arthritis. The document
details the characterization of its unstable monohydrate form (Form 1) and a subsequently
discovered stable anhydrous form (Form 2), presenting key data on their behavior under
varying humidity conditions. Detailed experimental protocols and workflow visualizations are
provided to offer a thorough understanding for drug development professionals.

Introduction: The Challenge of Physical Instability

The solid-state form of an API is fundamental to the stability and delivery of a drug product.[1]
Crystalline solids are generally preferred for their stability, but they can exist in various forms
such as polymorphs, hydrates, or solvates, each with unique physicochemical properties.[1][2]
[3] BMS-817399 was initially identified as a monohydrate, designated as Form 1.[1][4][5][6]
However, this form was found to be physically unstable, with its crystal structure changing in
response to variations in relative humidity (RH) and temperature.[1][4][5][6] This instability
poses a significant challenge for pharmaceutical development, necessitating the identification
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of a more robust and stable crystalline form. This guide details the investigation into the
hygroscopic properties of Form 1 and the successful identification and characterization of a
stable anhydrous form, Form 2.

Characterization of BMS-817399 Forms

Investigations revealed the existence of three distinct forms of BMS-817399 under the
conditions studied:

e Form 1: The initially identified monohydrate. Thermal analysis confirmed that a weight loss of
approximately 3.8% occurs upon heating, corresponding to the loss of one water molecule
per molecule of the compound.[1] This dehydration is associated with a structural
transformation.[1]

e Form 1A: An anhydrous form created by dehydrating Form 1, for instance, by heating under
vacuum.[1] Slurrying Form 1 in solvents like ethanol, isopropanol, or acetonitrile also
resulted in its conversion to Form 1A.[1]

e Form 2: A novel, anhydrous crystalline form discovered during cooling crystallization from an
acetonitrile solution.[1][4] Subsequent analysis confirmed this form to be physically stable,
even at elevated humidity.[1][4][6]

The workflow for identifying and characterizing these forms is visualized below.

Starting Material

BMS-817399 Monohydrate
(Form 1)

Dehydratio Ray Diffractio RD Re a atio D A Dyna apo orptio D
D g g e Co atio om Aceto e ermal Propertie groscop e g

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b606257?utm_src=pdf-body
https://www.benchchem.com/product/b606257?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00501
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00501
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00501
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00501
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00501
https://www.crystallizationsystems.com/publications/characterization-solubility-and-hygroscopicity-of-a-pharmaceutical-compound/
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00501
https://www.crystallizationsystems.com/publications/characterization-solubility-and-hygroscopicity-of-a-pharmaceutical-compound/
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.3c00501
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Experimental workflow for the characterization of BMS-817399 forms.

Experimental Protocols

The characterization of BMS-817399 forms involved several standard solid-state analysis

techniques. The key methodology for assessing hygroscopicity was Dynamic Vapor Sorption
(DVS).

Solid-Phase Characterization

X-Ray Diffraction (XRD): A Malvern PANalytical Empyrean platform with copper radiation
was used to characterize the solid forms under ambient conditions (~40% RH), confirming
the distinct crystal structures of Form 1, Form 1A, and Form 2.[1]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These
thermal analyses were performed to understand the hydration state and thermal stability of
the forms. TGA data for Form 1 showed a weight loss of ~3.8%, confirming it as a
monohydrate.[1] DSC and TGA analyses confirmed that Form 2 was anhydrous.[1][4][6]

Dynamic Vapor Sorption (DVS) Protocol

DVS is a gravimetric technique that measures the amount of vapor absorbed or desorbed by a

sample under controlled temperature and relative humidity conditions.[7][8][9] This method was

crucial for quantifying the hygroscopic behavior of the BMS-817399 forms.

Instrument: DVS-Advantage (Surface Measurement Systems).[1]
Sample Mass: Approximately 15 mg of the sample was used for each experiment.[1]

Pre-treatment: All samples were pre-treated at 30 °C for 2 hours under a 200 SCCM nitrogen
flow to ensure a consistent starting state.[1]

Methodology: The samples were exposed to varying water vapor partial pressures, cycling
the relative humidity between 0% and 95% at a constant temperature of 30 °C.[1]

Equilibrium Criteria: Equilibrium at each humidity step was defined as a weight change of
less than 0.003% per minute.[1]
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Hygroscopicity Data and Form Stability

The DVS experiments revealed significant differences in the hygroscopic behavior and stability
of Form 1 and Form 2.

Table 1. Comparative Summary of BMS-817399 Forms

Property Form 1 (Monohydrate) Form 2 (Anhydrous)
) Monohydrate (~3.8% water
Hydration State Anhydrous[1][4][6]
content)[1]

Water content varies with

) ) relative humidity.[1][4] Water ) o
Hygroscopic Behavior ) ) elevated relative humidity.[1][4]
lost at low RH is reversibly 6]

Becomes hygroscopic at

recovered at higher RH.[1]

Physically unstable; crystal Exhibits physical stability; no
Physical Stability structure changes with change in crystal form

variations in relative humidity. confirmed by XRD after

[1][4][5][6] humidity cycling.[1][4][6]

The reversible water uptake and loss in Form 1 indicate a structural dependence on the
ambient humidity, confirming its physical instability. In contrast, while Form 2 does absorb some
water at high RH, it does not undergo a phase transformation, demonstrating its superior

physical stability.[1]
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Relationship and transformation pathways of BMS-817399 forms.

Conclusion

The investigation into the solid-state properties of BMS-817399 successfully addressed the
challenge of physical instability associated with its initial monohydrate form (Form 1).

e Form 1 was confirmed to be an unstable monohydrate, with its water content and crystal
structure being highly sensitive to environmental humidity.[1]

» A new anhydrous crystalline form, Form 2, was discovered through recrystallization in
acetonitrile.[1][4]

» Dynamic Vapor Sorption analysis demonstrated that while Form 2 exhibits some
hygroscopicity at high relative humidity, it remains structurally stable, unlike Form 1.[1][4][6]

This comprehensive characterization identifies Form 2 as the physically stable form of BMS-
817399, making it a much more suitable candidate for further pharmaceutical development.
This work underscores the critical importance of thorough solid-state characterization and
hygroscopicity assessment in selecting a viable API form for a robust drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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